Cas no 885272-95-7 (2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde)

2-(3-Fluorophenyl)-1,3-oxazole-4-carbaldehyde is a fluorinated heterocyclic aldehyde with a molecular formula of C₁₀H₆FNO₂. This compound features an oxazole core substituted with a 3-fluorophenyl group at the 2-position and a formyl group at the 4-position, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceuticals, agrochemicals, and material science, particularly in the development of bioactive molecules. The fluorine substituent enhances electronic effects, influencing reactivity and binding interactions. The aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde structure
885272-95-7 structure
Product Name:2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde
CAS No:885272-95-7
MF:C10H6FNO2
MW:191.158545970917
MDL:MFCD06738599
CID:710956
Update Time:2025-06-08

2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Fluoro-phenyl)-oxazole-4-carbaldehyde
    • 2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde
    • 2-(3-fluorophenyl)-4-Oxazolecarboxaldehyde
    • 2-(3-FLUOROPHENYL)OXAZOLE-4-CARBALDEHYDE,
    • 4-Oxazolecarboxaldehyde,2-(3-fluorophenyl)-
    • 2-(3-Fluorophenyl)-4-oxazolecarboxaldehyde (ACI)
    • MDL： MFCD06738599
    • Inchi： 1S/C10H6FNO2/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-6H
    • InChI Key： BDKLKNJTMLIAFE-UHFFFAOYSA-N
    • SMILES： O=CC1=COC(C2C=C(F)C=CC=2)=N1

Computed Properties

  • Exact Mass: 191.03800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9

Experimental Properties

  • PSA: 43.10000
  • LogP: 2.29320

2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde Security Information

  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn

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2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:885272-95-7)2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde
Order Number:A862082
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:33
Price ($):341.0
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Amadis Chemical Company Limited
(CAS:885272-95-7)2-(3-fluorophenyl)-1,3-oxazole-4-carbaldehyde
A862082
Purity:99%
Quantity:1g
Price ($):341.0
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